5-((3,4-difluorophenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(3,4-difluoroanilino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C15H12F2N4O2/c1-20-13-12(14(22)21(2)15(20)23)11(5-6-18-13)19-8-3-4-9(16)10(17)7-8/h3-7H,1-2H3,(H,18,19)
• InChI Key: DPDBXSIBTXYQMQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C15H12F2N4O2
• Molecular Weight: 318.28 g/mol
• CAS No.: 946253-11-8

Description

5-((3,4-difluorophenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H12F2N4O2 and its molecular weight is 318.284. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Methods

Research has developed efficient and facile synthesis methods for derivatives related to 5-((3,4-difluorophenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione. For instance, Wang et al. (2016) described a simple, efficient, and rapid synthetic method for the synthesis of fused heterocyclic compounds, highlighting its utility in the synthesis of complex molecular structures Wang et al., 2016.

Reaction Mechanisms and Derivatives

Another study explored the reaction of 6-amino-1,3-dimethylpyrrolo[3,4-d]pyrimidine-2,4-dione with 1,3-diketones, resulting in the formation of various pyrimidine derivatives. This study provides insight into the π-electron rich nature of the pyrrole ring, which is crucial for understanding the chemical behavior of related compounds Tsupak et al., 2003.

Novel Applications and Chemical Transformations

Hamama et al. (2012) demonstrated the versatility of 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione in facilitating the synthesis of pyrimido[4,5-d]pyrimidin-2,4-dione ring systems, showcasing the compound's utility in creating biologically relevant structures Hamama et al., 2012.

Advanced Material Synthesis

A novel approach for the synthesis of dihydrofuropyrido[2,3-d]pyrimidines via organocatalyst-assisted domino reactions was reported by Ahadi et al. (2014), which not only emphasizes the compound's relevance in synthesizing new materials but also highlights environmentally friendly synthesis methods Ahadi et al., 2014.

Crystal Structure and Molecular Analysis

Trilleras et al. (2009) detailed the crystal structures of several 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, providing a foundational understanding of the molecular interactions and structural characteristics of these compounds. Such insights are crucial for the development of new materials and drugs Trilleras et al., 2009.